Cas no 1704980-47-1 ((3R)-3-{(benzyloxy)carbonylamino}-3-(4-bromo-3-methylphenyl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(4-bromo-3-methylphenyl)propanoic acid
• CAS No: 1704980-47-1
• MF: C₁₈H₁₈BrNO₄
• MW: 392.243824481964
• CID: 6294158
• PubChem ID: 103714194
• Update Time: 2025-06-13

(3R)-3-{(benzyloxy)carbonylamino}-3-(4-bromo-3-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(4-bromo-3-methylphenyl)propanoic acid
• 1704980-47-1
• EN300-1163240
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-3-methylphenyl)propanoic acid

• Inchi： 1S/C18H18BrNO4/c1-12-9-14(7-8-15(12)19)16(10-17(21)22)20-18(23)24-11-13-5-3-2-4-6-13/h2-9,16H,10-11H2,1H3,(H,20,23)(H,21,22)/t16-/m1/s1
• InChI Key： QNNVQHZYDYHZIF-MRXNPFEDSA-N
• SMILES： BrC1C=CC(=CC=1C)[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 391.04192g/mol
• Monoisotopic Mass: 391.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(4-bromo-3-methylphenyl)propanoic acid

Comprehensive Overview of (3R)-3-{(benzyloxy)carbonylamino}-3-(4-bromo-3-methylphenyl)propanoic acid (CAS No. 1704980-47-1)

The compound (3R)-3-{(benzyloxy)carbonylamino}-3-(4-bromo-3-methylphenyl)propanoic acid, identified by its CAS No. 1704980-47-1, is a chiral carboxylic acid derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzyloxycarbonyl (Cbz) protecting group and a 4-bromo-3-methylphenyl moiety, makes it a valuable intermediate in the synthesis of complex organic molecules. Researchers are increasingly interested in this compound due to its role in peptide synthesis, enzyme inhibition studies, and drug discovery.

One of the key attributes of (3R)-3-{(benzyloxy)carbonylamino}-3-(4-bromo-3-methylphenyl)propanoic acid is its stereochemistry, which is critical for its biological activity. The (3R) configuration ensures high enantiomeric purity, a factor that is often scrutinized in FDA-approved drug development. This compound is frequently discussed in forums and publications related to asymmetric synthesis and chiral auxiliaries, reflecting its relevance in modern organic chemistry.

In recent years, the demand for high-purity chiral compounds like CAS No. 1704980-47-1 has surged, driven by advancements in personalized medicine and targeted therapies. The 4-bromo-3-methylphenyl group in its structure is particularly noteworthy, as it can serve as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This versatility aligns with the growing trend of fragment-based drug design, where small molecular fragments are optimized for binding to biological targets.

Another area of interest is the compound's potential application in protease inhibition. The benzyloxycarbonylamino group is a common motif in protease inhibitors, which are pivotal in treating diseases like HIV and hepatitis C. Researchers are exploring whether derivatives of (3R)-3-{(benzyloxy)carbonylamino}-3-(4-bromo-3-methylphenyl)propanoic acid could exhibit similar inhibitory properties, making it a hot topic in medicinal chemistry circles.

From a synthetic perspective, the compound's stability under various conditions is a subject of ongoing study. Its carboxylic acid functionality allows for easy derivatization into esters, amides, or other derivatives, which are often required in structure-activity relationship (SAR) studies. This adaptability is crucial for optimizing drug candidates, especially in the context of high-throughput screening and combinatorial chemistry.

Environmental and safety considerations are also part of the discourse surrounding CAS No. 1704980-47-1. While the compound is not classified as hazardous, its handling requires standard laboratory precautions. The bromine atom in its structure necessitates careful disposal to prevent environmental contamination, a concern that resonates with the broader push for green chemistry practices.

In summary, (3R)-3-{(benzyloxy)carbonylamino}-3-(4-bromo-3-methylphenyl)propanoic acid is a multifaceted compound with applications spanning drug development, biochemical research, and material science. Its unique structural features and synthetic versatility make it a subject of enduring interest in both academic and industrial settings. As the scientific community continues to explore its potential, this compound is likely to remain a staple in the toolkit of chemists and researchers worldwide.